Cas no 400079-66-5 (3-(Methylsulfanyl)-2-phenyl-4-quinolinecarboxylic acid)

• Product Name: 3-(Methylsulfanyl)-2-phenyl-4-quinolinecarboxylic acid
• CAS No: 400079-66-5
• MF: C₁₇H₁₃NO₂S
• MW: 295.355623006821
• CID: 2142464
• Update Time: 2023-08-04

3-(Methylsulfanyl)-2-phenyl-4-quinolinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methylthio-2-phenyl-quinoline-4-carboxylic acid
• 3-(methylsulfanyl)-2-phenylquinoline-4-carboxylic acid
• 3-(methylsulfanyl)-2-phenyl-4-quinolinecarboxylic acid
• NSC156241
• Bionet2_001410
• Oprea1_276903
• MLS000549367
• PFILCCILKDJWCB-UHFFFAOYSA-N
• HMS2385A09
• HMS1368A02
• SMR000168950
• 3-(methylthio)-2-phenylquinoline-4-carboxylic acid
• 3-(Methylsulfanyl)-2-phenyl-4-quinolinecarboxylic acid

• Inchi： 1S/C17H13NO2S/c1-21-16-14(17(19)20)12-9-5-6-10-13(12)18-15(16)11-7-3-2-4-8-11/h2-10H,1H3,(H,19,20)
• InChI Key： PFILCCILKDJWCB-UHFFFAOYSA-N
• SMILES： S(C)C1C(C2C=CC=CC=2)=NC2C=CC=CC=2C=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• Topological Polar Surface Area: 75.5